Cas no 652-36-8 (2,3,5,6-Tetrafluoroterephthalic Acid)

• Product Name: 2,3,5,6-Tetrafluoroterephthalic Acid
• CAS No: 652-36-8
• MF: C₈H₂F₄O₄
• MW: 238.092696666718
• MDL: MFCD00012301
• CID: 39423
• PubChem ID: 69549
• Update Time: 2025-04-19

2,3,5,6-Tetrafluoroterephthalic Acid Chemical and Physical Properties

Names and Identifiers

• tetrafluoroterephthalic acid
• 2,3,5,6-Tetrafluoro-terephthalic Acid
• 2,3,5,6-Tetrafluoroterephthalic aicd
• 2,3,4,6-Tetrafluoroterephthalic acid
• 2,3,5,6-tetrafluoroterephthalic acid
• 2.3.5.6-Tetrafluoroterephthalicacid
• Tetrafluorobenzene-1,4-dicarboxylic acid
• 2,3,5,6-Tetrafluoro-1,4-benzenedicarboxylic acid
• 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrafluoro-
• WFNRNCNCXRGUKN-UHFFFAOYSA-N
• 2,3,5,6-tetrafluorobenzene-1,4-dicarboxylic acid
• 2,3,5,6-Tetrafluoro terephthalic acid
• Tetrafluoroterephthalicacid
• PubChem20585
• perfluoroterephthalic acid
• TETRAHYDROFURFURYLACETATE
• Terephthalic a
• 四氟对苯二甲酸
• AM20040960
• 2.3.5.6-Tetrafluoroterephthalic acid
• SCHEMBL141037
• 2,5,7-TRINITRO-9-OXO-9H-FLUORENE-4-CARBOXYLICACIDMETHYLESTER
• 2,3,5,6-Tetrafluoroterephthalicacid
• M6NM6WEY2H
• FT-0632753
• AKOS005258537
• AS-17696
• Terephthalic acid, tetrafluoro-
• T0930
• CS-0043329
• Tefluthrin metabolite IV (diacid)
• 652-36-8
• NS00042686
• EN300-158945
• YSWG221
• MFCD00012301
• NSC96897
• EINECS 211-489-7
• InChI=1/C8H2F4O4/c9-3-1(7(13)14)4(10)6(12)2(5(3)11)8(15)16/h(H,13,14)(H,15,16
• 2,3,5,6-Tetrafluoroterephthlonic Acid
• 2,3,5,6-TETRAFLUOROBENZENE-1,4-DIOIC ACID
• P-TETRAFLUOROBENZENEDICARBOXYLIC ACID
• NSC 96897
• SY016217
• DTXSID40215510
• UNII-M6NM6WEY2H
• Tetrafluoroterephthalic acid, 97%
• NSC-96897
• 2,3,5,6-Tetrafluoroterephthalic Acid; Tetrafluoro-1,4-benzenedicarboxylic Acid; 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrafluoro- (9CI, ACI); 2,3,5,6-Tetrafluoro-1,4-benzenedicarboxylic acid (ACI); Terephthalic acid, tetrafluoro- (6CI, 7CI, 8CI); 2,3,5,6-Tetrafluorobenzene-1,4-dicarboxylic a
• BBL101370
• STL555166
• DB-003782
• DTXCID70138001
• 211-489-7
• 2,3,5,6-Tetrafluoroterephthalic Acid

• MDL： MFCD00012301
• Inchi： 1S/C8H2F4O4/c9-3-1(7(13)14)4(10)6(12)2(5(3)11)8(15)16/h(H,13,14)(H,15,16)
• InChI Key： WFNRNCNCXRGUKN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O)C(=C(C=1C(=O)O)F)F)F

Computed Properties

• Exact Mass: 237.98900
• Monoisotopic Mass: 237.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.812
• Melting Point: 275-277 ºC
• Boiling Point: 337.9±42.0 °C at 760 mmHg
• Flash Point: 158.1℃
• Refractive Index: 1.522
• PSA: 74.60000
• LogP: 1.63940
• Solubility: Not determined

2,3,5,6-Tetrafluoroterephthalic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：CORROSIVE
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives